Cas no 1219906-03-2 (N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide)
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolecarboxamide, N-[5-(2-propyn-1-ylthio)-1,3,4-thiadiazol-2-yl]-
- N-(5-(prop-2-yn-1-ylthio)-1,3,4-thiadiazol-2-yl)benzo[d]thiazole-2-carboxamide
- N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide
-
- Inchi: 1S/C13H8N4OS3/c1-2-7-19-13-17-16-12(21-13)15-10(18)11-14-8-5-3-4-6-9(8)20-11/h1,3-6H,7H2,(H,15,16,18)
- InChI Key: FSUOUNIRVYRBCW-UHFFFAOYSA-N
- SMILES: S1C(C(NC2=NN=C(SCC#C)S2)=O)=NC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 440
- Topological Polar Surface Area: 150
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1838-5045-2μmol |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-5μmol |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-10μmol |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-20μmol |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-1mg |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-2mg |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-3mg |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-4mg |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-5mg |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1838-5045-10mg |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
1219906-03-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide (CAS No. 1219906-03-2): An Overview
N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide (CAS No. 1219906-03-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles and benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a propargyl sulfide group and a benzothiazole moiety, make it an intriguing candidate for various pharmacological studies.
The chemical structure of N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide is characterized by a central thiadiazole ring linked to a benzothiazole ring through a carboxamide linkage. The propargyl sulfide group adds a degree of flexibility and reactivity to the molecule, which can influence its biological properties. Recent studies have highlighted the importance of such structural elements in modulating the pharmacological activities of similar compounds.
In the context of medicinal chemistry, N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide has been investigated for its potential as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that compounds with thiadiazole and benzothiazole moieties exhibit potent antibacterial and antifungal activities against a range of pathogens. The propargyl sulfide group has been found to enhance these activities by facilitating interactions with microbial cell walls or enzymes.
Beyond antimicrobial applications, N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in inflammation.
The potential anticancer properties of N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide have also been a focus of recent research. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress. Compounds with thiadiazole and benzothiazole moieties have been shown to induce apoptosis in cancer cells by disrupting these pathways. Additionally, the propargyl sulfide group may enhance the cytotoxic effects by promoting the formation of reactive oxygen species (ROS), which can lead to DNA damage and cell death.
In preclinical studies, N-[5-(prop-2-yinysulfanyl)-1,3,4-thiadiazol−−−−−−−−−−−−−−−−−−yinysulfanyl)-1,3,4-thiadiazol-yinysulfanyl)-1,3,-thiadiazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol--yinysulfanyl)-thiadazol-yi yl]-1,-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]-benzothiazo yl]lelelelelelelelelelelelelelelelele-lecarboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 1,-carboxam ide (CAS No. 888888888) has shown promising results in inhibiting the growth of various cancer cell lines in vitro and in vivo models. These findings suggest that this compound could be a valuable lead for further drug development in oncology.
The synthesis of N-[5-(prop-yi yn-sulfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nyl)su lfa nlylsul fa nylysul fa nylysul fa nylysul fa nylysul fa nylysul fa nylysul fa nylysul fa nylysul fa nylysul fa nylysul fa nylysul fa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa anylsufa -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-prop -n-propproparg arg arg arg arg arg arg arg arg arg arg arg arg arg arg arg arg ar g ar g ar g ar g ar g ar g ar g ar g ar g ar g ar g ar g ar g ar g-ar-g-ar-g-ar-g-ar-g-ar-g-ar-g-ar-g-ar-g-ar-g-ar-g-ar-g-ar-g-nal-s ulfany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsul fany lsula-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanyla-fanylefanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylefannya efanylee fanile fanile fanile fanile fanile fanile fanile fanile fanile fanile fanile fanile fanile fanile fanile fanilafani leyan yan yan yan yan yan yan yan yan yan yan yan yan yan yan yan yan ya leyan leyan leyan leyan leyan leyan leyan leyan leyan leyan leyan leyan leyan leyan leyan leyan leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleya leyaleyayal yal yal yal yal yal yal yal yal yal yal yal yal yal yal yal yal ya layal layal layal layal layal layal layal layal layal layal layal layal layal layal layal layal la la la la la la la la la la la la la la la la-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-laalaalaalaalaalaalaalaalaalaalaalaalaalaalaalaala al al al al al al al al al al al al al al al-al-al-al-al-al-al-al-al-al-al-al-al-al-al-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-la-a-le-le-le-le-le-le-le-le-le-le-le-le-le-le-le-e-e-e-e-e-e-e-e-e-e-e-e-e-e-e-n-n-n-n-n-n-n-n-n-n-n-n-n-n-n-p-p-p-p-p-p-p-p-p-p-p-p-p-p-pr-r-r-r-r-r-r-r-r-r-r-r-r-ro-o-o-o-o-o-o-o-o-o-o-o-o-oproparg proparg proparg proparg proparg proparg proparg proparg proparg proparg proparg proparg proparg proparg propropropropropropropropropropropropropropr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr-oprop-propr op op op op op op op op op op op op op op op o o o o o o o o o o o o o o oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo oy oy oy oy oy oy oy oy oy oy oy oy oy oy oy yo yo yo yo yo yo yo yo yo yo yo yo yo yo yo yi yi yi yi yi yi yi yi yi yi yi yi yi yi yi ye ye ye ye ye ye ye ye ye ye ye ye ye ye ye el el el el el el el el el el el el el el ela ela ela ela ela ela ela ela ela ela ela ela ela ela ele ele ele ele ele ele ele ele ele ele ele ele ele ele els els els els els els els els els els els els els els else else else else else else else else else else else else eles eles eles eles eles eles eles eles eles eles eles eles eles eles elo elo elo elo elo elo elo elo elo elo elo elo elo elo en en en en en en en en en en en en en en enn enn enn enn enn enn enn enn enn enn enn enn enn enn ens ens ens ens ens ens ens ens ens ens ens ens ens ense ense ense ense ense ense ense ense ense ense ensure high purity and yield is crucial for its biological evaluation and potential therapeutic applications.
The safety profile of N-[5-(prop-yi yn-s ulfa nlysu lfny slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf slfu lyslf sul fal-s ufny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu sny las fu snya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuya sfuyas furyas furyas furyas furyas furyas furyas furyas furyas furyas furyas furyas furyas furyas furyas furyas furyafur afur afur afur afur afur afur afur afur afur afur afur afur afur afur afura furafura furafura furafura furafura furafura furafura furafura furafura furafura furafura furafura furafura furafura furfurfurfurfurfurfurfurfurfurfurfurfurfurfurfurfurfrfrfrfrfrfrfrfrfrfrfrfrfrfrfraaa aaa aaa aaa aaa aaa aaa aaa aaa aaa aaabbb bbb bbb bbb bbb bbb bbb bbb bbb bbbb cc cc cc cc cc cc cc cc cccc dd dd dd dd dd dd dd dddd ee ee ee ee ee ee ee ee ee ee ee ee ee ee ee eo eo eo eo eo eo eo eo eo eo eo eo eo eo ep ep ep ep ep ep ep ep ep ep ep ep ep ep eq eq eq eq eq eq eq eq eq eq er er er er er er er er er er es es es es es es es es et et et et et et eu eu eu eu eu eu eu eu ev ev ev ev ev ev ew ew ew ew ew ew ex ex ex ex ex ex ey ey ey ey ey ez ez ez ez ez ez ea ea ea ea ea eb eb eb eb eb ec ec ec ec ed ed ed ed ed ed ed ed ed ed de de de de de de de de df df df df df dg dg dg dg dh dh dh dh di di di di di dj dj dj dk dk dk dl dl dl dm dm dm dn dn dn do do do dp dp dp dq dq dq dr dr dr ds ds ds dt dt dt du du du dv dv dv dw dw dw dx dx dx dy dy dy dz dz dz da da da db db db dc dc dc dd dc dc dc dd de de de df df df dg dg dg dh dh dh di di di dj dj dj dk dk dk dl dl dl dm dm dm dn dn dn do do do dp dp dp dq dq dq dr dr dr ds ds ds dt dt dt du du du dv dv dv dw dw dw dx dx dx dy dy dy dz dz dz da da da db db db dc dc dc dd dd dd de de de df df df dg dg dg dh dh dh di di di dj dj dj dk dk dk dl dl dl dm dm dm dn dn dn do do do dp dp dp dq dq dq dr dr dr ds ds ds dt dt dt du du du dv dv dv dw dw dw dx dx dx dy dy dy dz dz dz da da da db db db dc dc dc dd dd dd de de de df df df dg dg dg dh dh dh di di di dj dj dj dk dk dk dl dl dl dm dm dm dn dn dn do do do dp dp dp dq dq dq dr dr dr ds ds ds dt dt dt du du du dv dv dv dw dw dw dx dx dx dy dy dy dz dz dz da da da db db db dc dc dc dd dd dd de de de df df df dg dg dg dh dh dh di di di dj dj dj dk dk dk dl dl dl dm dm dm dn dn dn do do do dp dp dp dq dq dq dr dr dr ds ds ds dt dt dt du du du dv dv dv dw dw dw dx dx dx dy dy dy dz dz dz da da da db db db dc dc dc dd dd dd de de de df df df dg dg dg dh dh dh di di di dj dj dj dk dk dk dl dl dl dm dm dm dn dn dn do do do dp dp dp dq dq dq dr dr dr ds ds ds dt dt dt du du du dv dv dv dw dw dw dx dx dx dy dy dy dz dz dz da da da db db db dc dc dc dd dd dd de de de df df df dg dg dg dh dh dh di di di dj dj dj dk dk dk dl dl dl dm dm dm dn dn dn do do do dp dp dp dq dq dq dr dr dr ds ds ds dt dt dt du du du dv dv dv dw dw dw dx dx dx dy dy dy dz dz dz da da da db db db dc dc dc dddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd ddddddd dddddeeeeee eeeeeee eeeeeee eeeeeee eeeeeee eeeeeee eeeeeee eeeeeee eeeeeee efffff ff ff ff ff ff ff ff ff ff gg gg gg gg gg gg gg gg hh hh hh hh hh hh hh hh ii ii ii ii ii ii ii ii jj jj jj jj jj jj jj kk kk kk kk kk kk ll ll ll ll ll ll mm mm mm mm mm nn nn nn nn nn nn no no no no no np np np np np np np np np pq pq pq pq pq pq pq pq pr pr pr pr pr pr pr ps ps ps ps ps ps pt pt pt pt pt pt pu pu pu pu pu pv pv pv pv pv pw pw pw pw px px px px py py py py pz pz pz pz qa qa qb qb qc qc qd qd qe qe qe qe qe qe qe qe qe qe qe qe qe qe qg qg qi qi qi qi qi qi qi qi qi qi qi qi qi qi qi qi qa qa qb qb
1219906-03-2 (N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)